Cas no 1365271-76-6 (2-4-(Trifluoromethoxy)phenylbenzonitrile)

2-4-(Trifluoromethoxy)phenylbenzonitrile is a fluorinated aromatic nitrile compound with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethoxy and benzonitrile functional groups enhance its reactivity, making it a valuable intermediate in the development of bioactive molecules. The compound's electron-withdrawing properties contribute to improved metabolic stability and binding affinity in target structures. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the trifluoromethoxy group imparts lipophilicity, aiding in membrane permeability for drug candidates. This compound is particularly useful in constructing heterocyclic frameworks and advanced intermediates for medicinal chemistry applications.

2-4-(Trifluoromethoxy)phenylbenzonitrile structure

1365271-76-6 structure

Product Name:2-4-(Trifluoromethoxy)phenylbenzonitrile

CAS No:1365271-76-6

MF:C₁₄H₈F₃NO

MW:263.21463394165

MDL:MFCD21609615

CID:2771763

Update Time:2025-10-29

2-4-(Trifluoromethoxy)phenylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[4-(Trifluoromethoxy)phenyl]benzonitrile
- 4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carbonitrile
- 4'-(Trifluoromethoxy)biphenyl-2-carbonitrile
- V2564
- 4'-(Trifluoromethoxy)[1,1'-biphenyl]-2-carbonitrile
- 2-4-(Trifluoromethoxy)phenylbenzonitrile
- MDL： MFCD21609615
- Inchi： 1S/C14H8F3NO/c15-14(16,17)19-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-8H
- InChI Key： UQWWIGDRUFQCAJ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=CC=CC=1C#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 338
XLogP3: 4.4
Topological Polar Surface Area: 33

2-4-(Trifluoromethoxy)phenylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T896228-50mg	2-[4-(Trifluoromethoxy)phenyl]benzonitrile	1365271-76-6		50mg	$ 50.00	2022-06-02
TRC	T896228-100mg	2-[4-(Trifluoromethoxy)phenyl]benzonitrile	1365271-76-6		100mg	$ 65.00	2022-06-02
TRC	T896228-500mg	2-[4-(Trifluoromethoxy)phenyl]benzonitrile	1365271-76-6		500mg	$ 210.00	2022-06-02
abcr	AB310674-1 g	2-[4-(Trifluoromethoxy)phenyl]benzonitrile, 98%; .	1365271-76-6	98%	1g	€246.00	2023-04-26
abcr	AB310674-1g	2-[4-(Trifluoromethoxy)phenyl]benzonitrile, 98%; .	1365271-76-6	98%	1g	€246.00	2025-04-21
A2B Chem LLC	AA49007-1g	2-[4-(Trifluoromethoxy)phenyl]benzonitrile	1365271-76-6	98%	1g	$142.00	2024-04-20
A2B Chem LLC	AA49007-5g	2-[4-(Trifluoromethoxy)phenyl]benzonitrile	1365271-76-6	98%	5g	$532.00	2024-04-20
Ambeed	A884086-5g	4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carbonitrile	1365271-76-6	98%	5g	$682.0	2024-04-24
Crysdot LLC	CD12148441-5g	4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carbonitrile	1365271-76-6	95+%	5g	$452	2024-07-23